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Compound Name:
1,2-Benzoxazol-3-

ylmethanesulfonyl chloride

Cat. No.: B016682 Get Quote

An In-depth Technical Guide to 1,2-Benzoxazol-3-ylmethanesulfonyl chloride

Authored by: A Senior Application Scientist
This guide provides a comprehensive technical overview of 1,2-Benzoxazol-3-
ylmethanesulfonyl chloride, a key chemical intermediate in pharmaceutical synthesis.

Designed for researchers, scientists, and professionals in drug development, this document

delves into its core properties, synthesis, applications, and safety protocols, grounding all

information in established scientific principles and authoritative sources.

Core Compound Identification and Properties
1,2-Benzoxazol-3-ylmethanesulfonyl chloride, also known as 1,2-Benzisoxazole-3-

methanesulfonyl chloride, is a reactive chemical intermediate primarily recognized for its role in

the synthesis of active pharmaceutical ingredients (APIs). Its precise structure and properties

are crucial for its effective use in multi-step organic synthesis.

The compound is identified by the CAS Number: 73101-65-2.[1][2][3] It is a tan or light brown

sticky solid under standard conditions and requires refrigerated storage (2-8°C or -20°C) under

an inert atmosphere to maintain its stability.[1][2]

Table 1: Core Properties of 1,2-Benzoxazol-3-ylmethanesulfonyl chloride
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Property Value Source(s)

CAS Number 73101-65-2 [1][2][3]

Molecular Formula C₈H₆ClNO₃S [1][3]

Molecular Weight 231.66 g/mol [1][2][3]

Appearance Tan to Light Brown Sticky Solid [1][2]

Common Synonyms

1,2-Benzisoxazole-3-

methanesulfonyl chloride,

Benzo[d]isoxazol-3-yl-

methanesulfonyl chloride,

Zonisamide Sulfonyl Chloride

Impurity

[1][2]

Storage Conditions

2-8°C Refrigerator or -20°C

Freezer, Under Inert

Atmosphere

[1]

Synthesis Pathway and Mechanistic Insights
The synthesis of 1,2-Benzoxazol-3-ylmethanesulfonyl chloride is a critical step in the

production of certain sulfonamide-based drugs. A well-documented method is its preparation as

a key intermediate for 1,2-benzisoxazole-3-methanesulfonamide, the active ingredient in the

anticonvulsant drug Zonisamide.[4][5]

A patented one-pot process provides an efficient route, starting from 1,2-benzisoxazole-3-

acetic acid.[4] This process is designed to convert the carboxylic acid precursor into the highly

reactive sulfonyl chloride.

Experimental Protocol: One-Pot Synthesis
This protocol is adapted from established patent literature.[4]

Step 1: Chlorosulfonation of 1,2-Benzisoxazole-3-acetic acid

Procedure: 1,2-Benzisoxazole-3-acetic acid is dissolved in a suitable inert solvent, such as

1,2-dichloroethane. Chlorosulfonic acid (ClSO₃H) is added dropwise to the mixture while
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maintaining a controlled temperature (e.g., 63°C).[4]

Causality: Chlorosulfonic acid is a powerful sulfonating and chlorinating agent. It reacts with

the activated methylene group (adjacent to the benzoxazole ring and the carboxyl group) to

introduce the sulfonic acid group, which subsequently gets chlorinated. The acetic acid

moiety is displaced in this process.

Step 2: Neutralization and Salt Formation

Procedure: A base, such as an aqueous sodium hydroxide solution, is added to the mixture.

This neutralizes the excess acid and forms the alkali metal salt of 1,2-benzisoxazole-3-

methanesulfonic acid.[4] Water is then typically removed by azeotropic distillation.

Causality: The formation of the sulfonate salt is crucial for the subsequent step. The salt is

more stable and manageable than the free sulfonic acid. Removing water is critical because

the reagent in the next step, phosphoryl chloride, reacts violently with water.

Step 3: Conversion to Sulfonyl Chloride

Procedure: Phosphoryl chloride (POCl₃) is added to the reaction mixture containing the dried

alkali metal salt.[4] The reaction is typically heated (e.g., 75°C to 85°C) to drive the

conversion.[4] A tertiary amine like triethylamine may be added to facilitate the reaction.[4]

Causality: Phosphoryl chloride is a standard reagent used to convert sulfonic acid salts into

sulfonyl chlorides. It provides the chloride atom and acts as a dehydrating agent, driving the

reaction to completion to form the desired 1,2-Benzoxazol-3-ylmethanesulfonyl chloride.

Workflow Visualization
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Step 1: Chlorosulfonation

Step 2: Neutralization

Step 3: Chlorination
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1,2-Benzoxazol-3-ylmethanesulfonyl chloride
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(POCl₃)

Reaction at 75-85°C
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Caption: One-pot synthesis workflow for 1,2-Benzoxazol-3-ylmethanesulfonyl chloride.

Application in Drug Development and Discovery
The primary significance of 1,2-Benzoxazol-3-ylmethanesulfonyl chloride lies in its role as a

direct precursor to Zonisamide, an established anticonvulsant drug.[5] Zonisamide is a

synthetic 1,2-benzisoxazole-3-methanesulfonamide used as an adjunctive therapy for partial-

onset seizures.[5] Therefore, the synthesis and purity of the sulfonyl chloride intermediate are

of paramount importance for the quality and efficacy of the final drug product. In this context, it

is also referred to as "Zonisamide Impurity 4" or "Zonisamide Sulfonyl Chloride Impurity,"

highlighting its critical role in quality control during drug manufacturing.[1]
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Beyond this specific application, the 1,2-benzoxazole (or 1,2-benzisoxazole) scaffold is a

privileged structure in medicinal chemistry. This heterocyclic moiety is found in numerous

biologically active compounds and is recognized as an essential pharmacophore.[6]

Benzoxazole derivatives have been patented and investigated for a wide range of therapeutic

applications, including as anticancer agents and enzyme inhibitors, due to their favorable

interactions with various protein targets.[6] The synthesis of novel derivatives often requires

versatile intermediates like 1,2-Benzoxazol-3-ylmethanesulfonyl chloride to introduce the

sulfonyl group, which can act as a key binding element or a bioisostere for an amide group.[7]

Logical Relationship Diagram
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Caption: Role of the compound in pharmaceutical development.

Safety, Handling, and Analytical Protocols
As a reactive sulfonyl chloride, 1,2-Benzoxazol-3-ylmethanesulfonyl chloride must be

handled with significant care. While a specific, detailed safety data sheet (SDS) for this exact

compound is not readily available in the search results, data from closely related sulfonyl

chlorides, such as benzenesulfonyl chloride, provide a reliable basis for hazard assessment.[8]

[9]

Table 2: Hazard Identification and Recommended Precautions
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Hazard Class Description
Recommended
Precautions

Source
(Analogous)

Acute Oral Toxicity
Harmful if swallowed.

[8][9]

Do not eat, drink, or

smoke when using. If

swallowed, rinse

mouth and call a

poison center. Do

NOT induce vomiting.

[8][9]

[8][9]

Skin

Corrosion/Irritation

Causes severe skin

burns and chemical

damage upon contact.

[8]

Wear appropriate

protective gloves and

clothing. In case of

contact, immediately

remove contaminated

clothing and rinse skin

with water.[8]

[8]

Eye Damage

Causes serious,

potentially irreversible

eye damage.[8]

Wear safety goggles

or a face shield. If in

eyes, rinse cautiously

with water for several

minutes and seek

immediate medical

attention.[9]

[9]

Reactivity

Reacts with water and

other nucleophiles

(e.g., alcohols,

amines).

Store in a dry, well-

ventilated place away

from incompatible

materials. Use under

a chemical fume

hood.[9][10]

[9][10]

Analytical Characterization
The characterization of 1,2-Benzoxazol-3-ylmethanesulfonyl chloride and related

compounds typically involves standard analytical techniques to confirm its structure and purity:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

elucidate the molecular structure.[11]

Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its

identity.[12]

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the presence of key functional

groups, particularly the S=O bonds of the sulfonyl chloride.[12]

Conclusion
1,2-Benzoxazol-3-ylmethanesulfonyl chloride (CAS: 73101-65-2) is a specialized chemical

intermediate of high importance in the pharmaceutical industry. Its primary, well-established

role as a direct precursor to the anticonvulsant Zonisamide underscores the need for robust

and efficient synthesis protocols and stringent quality control. Furthermore, as a derivative of

the biologically significant 1,2-benzoxazole scaffold, it holds potential as a building block in the

broader field of medicinal chemistry for the development of novel therapeutics. Due to its

reactive nature, strict adherence to safety and handling protocols is mandatory for any

research or manufacturing activities involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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